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Compound of Interest

Compound Name: Cyanopindolol hemifumarate

CAS No.: 106469-57-2; 69906-86-1

Cat. No.: B2758126

Get Quote

Executive Summary & Scientific Context
Cyanopindolol hemifumarate (CAS: 106469-57-2) is a high-affinity antagonist for 5-HT

/5-HT

serotonin receptors and

-adrenoceptors. Due to its potent biological activity at nanomolar concentrations, proper
disposal is not merely a regulatory formality but an environmental imperative. Unlike bulk
industrial chemicals, the primary risk here is biological persistence. Improper disposal into sink
drains can lead to downstream aquatic toxicity, as standard municipal water treatment facilities
are often unequipped to filter out complex pharmaceutical salts.

This guide provides a self-validating workflow for the containment, deactivation, and disposal of

Cyanopindolol hemifumarate, ensuring compliance with global laboratory standards (OSHA,

EPA, and CLP).
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Before initiating any disposal workflow, verify the material's physical state and hazard

classification. Cyanopindolol hemifumarate is generally supplied as a white to off-white

crystalline powder.[1]

Table 1: GHS Hazard Classification & Properties
Parameter Specification

Signal Word WARNING

Acute Toxicity Oral (Category 4) - Harmful if swallowed (H302)

Health Hazards
Skin Irritation (Cat 2), Eye Irritation (Cat 2A),

STOT-SE (Respiratory Irritation)

Physical State Solid (Crystalline Powder)

Solubility
Soluble in DMSO (~100 mM), Ethanol; Limited

solubility in Water

Reactivity
Stable under normal conditions; emits toxic

fumes (NOx, COx) under fire

RCRA Status
Not Listed (P-list/U-list exempt), but treated as

Hazardous Pharmaceutical Waste

Transport (DOT/IATA) Not Regulated (Not Dangerous Goods)

Expert Insight: While not a DOT-regulated hazardous material, treat all waste as "Toxic" for

internal lab segregation. The "Not Regulated" status applies to transport only, not to disposal

method.

Pre-Disposal Protocol: The "In-Lab" Workflow
Effective disposal begins at the bench. The following hierarchy ensures that waste is

segregated correctly before it leaves your fume hood.
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Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH N95 (minimum) or P100 respirator if handling open powder outside a

fume hood.

Dermal: Nitrile gloves (double-gloving recommended for stock solution preparation).

Ocular: Chemical safety goggles (standard safety glasses are insufficient for powder

handling).

Waste Segregation Logic
Never mix Cyanopindolol waste with:

Oxidizers: Risk of reaction.

General Trash: Strictly prohibited due to biological potency.

Sink Drains:Zero-tolerance policy.

Disposal Decision Logic (Visualized)
The following diagram illustrates the decision matrix for disposing of Cyanopindolol
hemifumarate based on its state (Solid vs. Liquid) and concentration.
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Figure 1: Decision logic for segregating and processing Cyanopindolol hemifumarate waste

streams.

Step-by-Step Disposal Methodologies
Protocol A: Solid Waste (Powder & Contaminated
Debris)
Applicability: Expired powder, weighing boats, contaminated gloves, and bench paper.

Containment: Place all solid waste directly into a clear polyethylene biohazard or chemical

waste bag. Do not use red biohazard bags unless the waste is also infectious (e.g., viral

vectors).

Double-Bagging: Seal the primary bag with tape and place it inside a secondary bag to

prevent leak-through of fine particulates.

Labeling: Affix a hazardous waste tag.

Chemical Name: Cyanopindolol Hemifumarate.[2][3][4][5]

Hazard Checkbox: Toxic.

State: Solid.[5][6][7][8]

Storage: Store in a satellite accumulation area (SAA) in a closed container until pickup.

Protocol B: Liquid Waste (Stock Solutions)
Applicability: DMSO stock solutions, cell culture media containing the drug.

Segregation:

High Concentration (>1 mM in DMSO): Dispose of as "Flammable/Toxic Organic Waste"

due to the DMSO content.

Low Concentration (Aqueous Media): Dispose of as "Aqueous Toxic Waste."
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Container Selection: Use HDPE (High-Density Polyethylene) or Amber Glass bottles. Avoid

standard PET plastics for long-term storage of DMSO solutions.

Transfer: Pour liquid through a funnel in a fume hood. Do not fill containers >90% full to allow

for thermal expansion.

Labeling: Clearly state the solvent composition (e.g., "99% DMSO, <1% Cyanopindolol").

Protocol C: Emergency Spill Response
Scenario: Spillage of dry powder on the benchtop.

Isolate: Alert nearby personnel and cordon off the area.

PPE: Don N95 respirator, double nitrile gloves, and lab coat immediately.

Dry Clean-Up (Preferred):

Cover the powder with a damp paper towel (to prevent dust generation) or use a HEPA-

filtered vacuum if available.

Gently scoop the wet powder/towel mixture into a waste bag.

Wet Clean-Up:

Wipe the surface with a soap and water solution.[9]

Do not use bleach immediately, as it may react with auxiliary chemicals in the hood,

though Cyanopindolol itself is relatively stable.

Disposal: Treat all cleanup materials as Protocol A solid waste.

Regulatory Compliance & Transport
Although Cyanopindolol hemifumarate is Not Regulated for transport (meaning it does not

have a specific UN Number for shipping), it falls under specific regulatory domains for disposal:

EPA (USA): While not a P-listed or U-listed waste, it must be managed as a "Characteristic

Waste" if it exhibits toxicity, or more commonly, as Non-RCRA Regulated Pharmaceutical
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Waste. The Best Management Practice (BMP) is incineration.

European Waste Catalogue (EWC): Classify under 18 01 09 (medicines other than those

mentioned in 18 01 08).

Destruction Method:Incineration is the only acceptable method. Chemical deactivation

(bleach/autoclave) is not validated for complete destruction of the pindolol moiety and should

not be relied upon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Disposal & Handling Guide:
Cyanopindolol Hemifumarate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2758126/docs#comprehensive-disposal-handling-
guide-cyanopindolol-hemifumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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